Cas no 181695-82-9 (5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl-)

• Product Name: 5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl-
• CAS No: 181695-82-9
• MF: C₁₆H₁₂N₂O₅S
• MW: 344.341882705688
• CID: 1372928
• PubChem ID: 19608686
• Update Time: 2025-04-20

5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl-
• 3-phenyl-4-(4-sulfamoylphenyl)-1,2-oxazole-5-carboxylic acid
• 3-Phenyl-4-(4-sulfamoylphenyl)isoxazole-5-carboxylic acid
• 4-(4-(Aminosulfonyl)phenyl)-3-phenyl-5-isoxazolecarboxylic acid
• UB88KM8FLZ
• DTXSID90599039
• 181695-82-9
• UNII-UB88KM8FLZ
• SCHEMBL4893458
• Valdecoxib metabolite M4
• 5-Isoxazolecarboxylic acid, 4-(4-(aminosulfonyl)phenyl)-3-phenyl-

• Inchi： 1S/C16H12N2O5S/c17-24(21,22)12-8-6-10(7-9-12)13-14(11-4-2-1-3-5-11)18-23-15(13)16(19)20/h1-9H,(H,19,20)(H2,17,21,22)
• InChI Key： AEAVMNLZENBJSN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=C(C(=O)O)ON=C1C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 344.04676
• Monoisotopic Mass: 344.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 123.49